methyl 4-({[1-methyl-3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}amino)benzoate

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-4-[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxybenzamide
• InChI: InChI=1S/C26H30N4O4/c1-18-10-14-30(15-11-18)24-26(28-13-12-27-24)34-21-7-5-20(6-8-21)25(31)29-17-19-4-9-22(32-2)23(16-19)33-3/h4-9,12-13,16,18H,10-11,14-15,17H2,1-3H3,(H,29,31)
• InChI Key: GFLUXTHUODBIHD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC=CN=C2OC3=CC=C(C=C3)C(=O)NCC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C26H30N4O4
• Molecular Weight: 462.5 g/mol

Description

“Methyl 4-({[1-methyl-3-(5-phenyl-1,3,4-oxadiazol-2-yl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]carbonyl}amino)benzoate” is a complex organic compound. It contains several functional groups and rings, including a 1,3,4-oxadiazole ring, a pyrazolo[4,3-c]pyridine ring, and a benzoate ester.

Synthesis Analysis

The synthesis of such complex molecules often involves multiple steps and various reagents. While specific synthesis methods for this compound were not found, similar compounds are often synthesized via reactions of hydrazonoyl halides with alkyl carbothioates, carbothioamides. The synthesis could also involve the use of acid chlorides derivatives.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as X-ray diffraction (XRD) and nuclear magnetic resonance (NMR). For instance, XRD data can reveal intramolecular hydrogen bonds. NMR can provide information about the chemical environment of the atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound could be complex due to the presence of multiple reactive sites. For instance, the oxadiazole ring might undergo reactions with nucleophiles or electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of polar functional groups and aromatic rings could influence its solubility, melting point, and reactivity.

Scientific Research Applications

Anticancer Properties

• The compound has demonstrated potent anticancer activity. Researchers have explored its effects on cancer cell lines, including inhibition of cell proliferation, induction of apoptosis, and interference with tumor growth pathways. .

Future Directions

The future research directions could involve exploring the biological activities of this compound, optimizing its synthesis, and investigating its potential applications in medicine and other fields.